Cas no 855715-36-5 (2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide)

• Product Name: 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide
• CAS No: 855715-36-5
• MF: C₁₁H₁₁Cl₃N₂O₂
• MW: 309.576239824295
• CID: 3107397
• PubChem ID: 3415763
• Update Time: 2025-06-13

2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(2,6-dichlorophenyl)amino]-2-oxoethyl}-N-methylacetamide
• 2-chloro-N-{[(2,6-dichlorophenyl)carbamoyl]methyl}-N-methylacetamide
• AKOS030694875
• FJB71536
• 2-Chloro-n-(2-[(2,6-dichlorophenyl)amino]-2-oxoethyl)-n-methylacetamide
• CS-0230908
• Z56347474
• 855715-36-5
• UPCMLD0ENAT5373079:001
• G38766
• EN300-10613
• 2-[(2-chloroacetyl)-methylamino]-N-(2,6-dichlorophenyl)acetamide
• 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide

• Inchi： 1S/C11H11Cl3N2O2/c1-16(10(18)5-12)6-9(17)15-11-7(13)3-2-4-8(11)14/h2-4H,5-6H2,1H3,(H,15,17)
• InChI Key： GLJPMEAEOXKWGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC(CN(C(CCl)=O)C)=O)Cl

Computed Properties

• Exact Mass: 307.988611Da
• Monoisotopic Mass: 307.988611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide

Professional Introduction to 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide (CAS No. 855715-36-5)

2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 855715-36-5, is characterized by its complex molecular structure, which includes chloro and carbamoyl functional groups. The presence of these groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in the development of novel therapeutic agents.

The molecular framework of 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide consists of a central acetamide backbone substituted with a carbamoyl methyl group and a 2,6-dichlorophenyl moiety. This structural configuration imparts a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The chloro substituents, in particular, are known for their ability to participate in various nucleophilic substitution reactions, which can be harnessed to introduce additional functional groups or to modify existing ones.

In recent years, there has been a growing interest in the development of carbamoylated compounds due to their broad spectrum of biological activities. Carbamoyl groups are frequently incorporated into drug molecules because they can enhance binding affinity to biological targets and improve metabolic stability. The compound 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide represents an excellent candidate for further exploration in this context.

One of the most compelling aspects of 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to synthesize a variety of derivatives with tailored properties. For instance, the chloro group can be selectively replaced with other functional groups such as amines or alcohols, while the carbamoyl methyl group can undergo further derivatization to introduce additional pharmacophores. These modifications have led to the development of novel compounds with enhanced pharmacological profiles.

The synthesis of 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide is an intricate process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multi-step reactions starting from commercially available precursors. Key steps include chlorination, carbamoylation, and methylation reactions, each requiring precise control over reaction conditions such as temperature, solvent choice, and catalyst selection. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound.

The pharmacological potential of 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide has been explored in several preclinical studies. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. Notably, derivatives of this compound have shown promise in inhibiting certain kinases and other enzymes implicated in cancer and inflammatory diseases. These findings highlight the need for further investigation into its therapeutic applications.

In the realm of drug discovery, computational modeling has played a crucial role in understanding the interactions between 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide and biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches have guided experimental design and have accelerated the discovery process by narrowing down promising candidates for further validation.

The environmental impact of synthesizing and handling 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, strategies for safe handling and disposal have been implemented to ensure compliance with regulatory standards and protect both human health and the environment.

In conclusion, 2-Chloro-N-{(2,6-Dichlorophenyl)CarbamoylMethyl}-N-Methylacetamide (CAS No. 855715-36-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery.